Cas no 2034358-99-9 (N-(2-methoxyphenethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide)

• Product Name: N-(2-methoxyphenethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide
• CAS No: 2034358-99-9
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 5551560
• PubChem ID: 91815156
• Update Time: 2025-06-08

N-(2-methoxyphenethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• AKOS025317415
• N-[2-(2-methoxyphenyl)ethyl]-6-(oxolan-3-yloxy)pyridine-3-carboxamide
• N-(2-methoxyphenethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide
• 2034358-99-9
• F6475-0136

• Inchi： 1S/C19H22N2O4/c1-23-17-5-3-2-4-14(17)8-10-20-19(22)15-6-7-18(21-12-15)25-16-9-11-24-13-16/h2-7,12,16H,8-11,13H2,1H3,(H,20,22)
• InChI Key： ZBTRQPVFVSLBHN-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C=CC(=CN=1)C(NCCC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 342.15795719g/mol
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(2-methoxyphenethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide

Recent Advances in the Study of N-(2-methoxyphenethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide (CAS: 2034358-99-9)

N-(2-methoxyphenethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide (CAS: 2034358-99-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique nicotinamide scaffold and tetrahydrofuran-3-yloxy moiety, has demonstrated promising pharmacological properties in preclinical studies. The compound's structural features suggest potential interactions with various biological targets, making it a subject of intensive research for therapeutic applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of N-(2-methoxyphenethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide. In vitro assays have revealed its ability to modulate specific signaling pathways involved in inflammation and cellular proliferation. Notably, the compound has shown selective inhibition of key enzymes, such as kinases and phosphodiesterases, which are often implicated in disease pathogenesis. These findings highlight its potential as a lead compound for the development of novel therapeutics.

The synthesis and optimization of N-(2-methoxyphenethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide have been extensively investigated to improve its pharmacokinetic properties. Recent advancements in synthetic methodologies have enabled the production of derivatives with enhanced bioavailability and target specificity. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its biological efficacy, providing valuable insights for further chemical modifications.

In vivo studies have further validated the therapeutic potential of this compound. Animal models of inflammatory and proliferative disorders have demonstrated significant efficacy in reducing disease markers upon administration of N-(2-methoxyphenethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide. These results are particularly encouraging for its potential application in conditions such as rheumatoid arthritis and certain cancers, where current treatments often face limitations in efficacy and safety.

Despite these promising findings, challenges remain in the clinical translation of N-(2-methoxyphenethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future research. Ongoing studies are exploring combination therapies and novel delivery systems to overcome these hurdles and maximize the compound's therapeutic index.

The growing body of research on N-(2-methoxyphenethyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide underscores its potential as a versatile scaffold for drug development. As investigations continue to unravel its full pharmacological profile, this compound may pave the way for innovative treatments in areas of unmet medical need. The integration of computational modeling and high-throughput screening techniques is expected to further accelerate its development and optimization.